Cas no 31272-03-4 (3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one)

3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one structure
31272-03-4 structure
Product Name:3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one
CAS No:31272-03-4
MF:C6H10N2O
MW:126.156401157379
MDL:MFCD21666882
CID:3303247
PubChem ID:12894100
Update Time:2025-04-21

3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 3H-PYRAZOL-3-ONE, 5-ETHYL-2,4-DIHYDRO-2-METHYL-
    • 5-ethyl-2-methyl-4H-pyrazol-3-one
    • 5-Ethyl-2-methyl-2,4-dihydro-3H-pyrazol-3-one
    • 3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one
    • MFCD09749462
    • 850-721-7
    • 31272-03-4
    • GBA27203
    • Z50146895
    • 2,4-DIHYDRO-5-ETHYL-2-METHYL-3H-PYRAZOL-3-ONE
    • AKOS008956629
    • EN300-101991
    • SCHEMBL17522580
    • G22389
    • MDL: MFCD21666882
    • Inchi: 1S/C6H10N2O/c1-3-5-4-6(9)8(2)7-5/h3-4H2,1-2H3
    • InChI Key: UIARRXNAPPSDFS-UHFFFAOYSA-N
    • SMILES: N1=C(CC)CC(=O)N1C

Computed Properties

  • Exact Mass: 126.079312947Da
  • Monoisotopic Mass: 126.079312947Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 32.7Ų

3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-95028-0.05g
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one
31272-03-4 95%
0.05g
$82.0 2023-02-11
Enamine
EN300-95028-0.1g
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one
31272-03-4 95%
0.1g
$122.0 2023-02-11
Enamine
EN300-95028-0.25g
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one
31272-03-4 95%
0.25g
$174.0 2023-02-11
Enamine
EN300-95028-0.5g
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one
31272-03-4 95%
0.5g
$274.0 2023-02-11
Enamine
EN300-95028-1.0g
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one
31272-03-4 95%
1.0g
$352.0 2023-02-11
Enamine
EN300-95028-2.5g
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one
31272-03-4 95%
2.5g
$739.0 2023-02-11
Enamine
EN300-95028-5.0g
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one
31272-03-4 95%
5.0g
$1461.0 2023-02-11
Enamine
EN300-95028-10.0g
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one
31272-03-4 95%
10.0g
$2850.0 2023-02-11
Enamine
EN300-101991-0.05g
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one
31272-03-4 95%
0.05g
$58.0 2023-10-28
Enamine
EN300-101991-0.1g
3-ethyl-1-methyl-4,5-dihydro-1H-pyrazol-5-one
31272-03-4 95%
0.1g
$85.0 2023-10-28
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